Cas no 1105246-98-7 (N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide)

• Product Name: N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide
• CAS No: 1105246-98-7
• MF: C₂₂H₂₆N₄O₂
• MW: 378.467444896698
• CID: 5388080
• Update Time: 2025-07-02

N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(cyclohexen-1-yl)ethyl]-3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide
• N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide

• Inchi： 1S/C22H26N4O2/c1-15-7-8-18-17(13-15)20-21(25-18)22(28)26(14-24-20)12-10-19(27)23-11-9-16-5-3-2-4-6-16/h5,7-8,13-14,25H,2-4,6,9-12H2,1H3,(H,23,27)
• InChI Key： IRCQVKCQISGQGX-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)CCN1C=NC2C3=C(NC=2C1=O)C=CC(C)=C3

Additional information on N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide

Introduction to N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide (CAS No. 1105246-98-7)

N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide is a complex organic compound with a rich structural framework that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 1105246-98-7, belongs to a class of molecules that exhibit promising biological activities. The intricate architecture of this molecule, featuring a cyclohexene moiety and a pyrimido[5,4-b]indole scaffold, positions it as a candidate for further exploration in drug discovery and development.

The structural components of N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide contribute to its unique chemical properties and potential biological functions. The cyclohexene ring introduces a degree of flexibility and stereochemical diversity, which can be crucial for interactions with biological targets. Meanwhile, the pyrimido[5,4-b]indole core is a well-known pharmacophore that has been extensively studied for its role in various biological processes. This combination of structural elements makes the compound an intriguing subject for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential interactions of N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide with biological targets. These studies suggest that the compound may exhibit binding affinities to enzymes and receptors involved in critical cellular pathways. For instance, the pyrimido[5,4-b]indole moiety has been shown to interact with proteins involved in DNA replication and repair, suggesting potential applications in the treatment of various diseases.

In addition to its structural complexity, N-[2-(cyclohex-1-en-1-yl)ethyl]-3-{8-methyl-4-oxyo}-3H,,4H,,5H-pyrimido[5,4-b]indol]-3yl-propanamide has demonstrated interesting pharmacokinetic properties. Preliminary studies indicate that the compound exhibits good solubility and stability under physiological conditions, which are essential characteristics for any potential therapeutic agent. Furthermore, the presence of the cyclohexene ring may contribute to favorable metabolic profiles, enhancing bioavailability and reducing toxicity.

The synthesis of N-[2-(cyclohexen)-1-yl)ethyl]-{8-methyl,4-oxyo}-3H,,4H,,5H-pyrimido[](5,,b])indol(3-y)l-propanamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclohexene group necessitates careful consideration of stereochemistry, while the pyrimido[5,,b]indole core requires specific cyclization reactions. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, paving the way for rapid discovery and optimization.

One of the most exciting aspects of N-[2-(cyclohexeneyl)ethlyl]}-{8-methyl,4-oxyo}-3H,,4H,,5H-pyrimi-do[(5,,b)]indol(3-y)l-propanamide is its potential therapeutic applications. The compound's ability to interact with key biological targets suggests it could be developed into a novel drug candidate for treating conditions such as cancer, inflammation, and neurodegenerative diseases. Current research is focused on identifying specific mechanisms through which this compound exerts its effects, as well as exploring ways to enhance its potency and selectivity.

The development of new pharmaceutical agents relies heavily on understanding the structure-property relationships that govern their behavior. N-[2-(cyclohexeneyl)ethlyl]}-{8-methyl,4-oxyo}-3H,,4H,., 55 H -pyrimi-do[( 55 , 44 - b ) ] indol( 33 - y ) l - propanamide serves as an excellent example of how detailed structural analysis can guide drug design efforts. By leveraging computational tools and experimental data, researchers can refine molecular structures to improve pharmacological outcomes.

In conclusion, N-[2-(cyclohexeneyl)ethlyl]}-{8-methyl., 44 - oxyo } - 33 H , 44 H , 55 H -pyrimi-do[( 55 , 44 - b ) ] indol(33-y)l-propanamide (CAS No. 11052---46--98--7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure, combined with promising biological activities, makes it a valuable asset in the quest for new therapeutic agents. As research continues to uncover more about its properties and mechanisms of action, this compound is poised to play an important role in future medical advancements.